Cas no 875014-22-5 (3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone)

• Product Name: 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone
• CAS No: 875014-22-5
• MF: C₂₅H₃₂N₂OS
• MW: 408.599385261536
• CID: 1901683
• PubChem ID: 11502403
• Update Time: 2025-11-07

3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone Chemical and Physical Properties

Names and Identifiers

• 3-decyl-5,5-diphenyl-2-sulfanylideneimidazolidin-4-one
• CHEMBL199336
• AGN-PC-00AEH2
• CTK8E7848
• MolPort-009-019-279
• CAY10570
• 3-decyl-5,5'-diphenyl-2-thioxo-4-imidazolidinone
• 4-Imidazolidinone, 3-decyl-5,5-diphenyl-2-thioxo-
• CS-0066339
• 875014-22-5
• HY-116710
• DTXSID20467676
• 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone

• Inchi： 1S/C25H32N2OS/c1-2-3-4-5-6-7-8-15-20-27-23(28)25(26-24(27)29,21-16-11-9-12-17-21)22-18-13-10-14-19-22/h9-14,16-19H,2-8,15,20H2,1H3,(H,26,29)
• InChI Key： ACGQTBAFQLDLFS-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C=CC=CC=2)(C2C=CC=CC=2)C(N1CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 408.22353482g/mol
• Monoisotopic Mass: 408.22353482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone

Introduction to 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone (CAS No. 875014-22-5)

3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone (CAS No. 875014-22-5) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolidinones, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity and functional groups of 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone make it a valuable candidate for various studies, including those focused on enzyme inhibition, anti-inflammatory properties, and neuroprotective effects.

The chemical structure of 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone features a central imidazolidinone ring with a thioxo group (C=S) and two phenyl rings attached at the 5 and 5' positions. Additionally, a decyl chain is attached at the 3-position, which contributes to the compound's lipophilicity and potential for cellular penetration. The presence of these functional groups suggests that 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone may exhibit a range of biological activities, making it an interesting target for further investigation.

Recent studies have explored the potential therapeutic applications of 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone may have potential as an anti-inflammatory agent for treating conditions such as arthritis and other inflammatory diseases.

Beyond its anti-inflammatory effects, 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone has also been investigated for its neuroprotective properties. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has demonstrated the ability to reduce oxidative stress and protect neurons from damage. These findings suggest that 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone may have therapeutic potential in the treatment of neurodegenerative disorders.

The mechanism of action of 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone is not yet fully understood, but several hypotheses have been proposed. One possibility is that the compound acts as a potent antioxidant by scavenging free radicals and reducing oxidative stress. Another hypothesis is that it modulates specific signaling pathways involved in inflammation and neuroprotection. Further research is needed to elucidate the exact mechanisms by which 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone exerts its biological effects.

In addition to its therapeutic potential, 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone has also been studied for its use in chemical biology and drug discovery. The compound's unique structure makes it an excellent tool for probing biological systems and identifying new targets for drug development. For example, researchers have used 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone as a scaffold to design more potent and selective inhibitors of specific enzymes involved in disease pathways.

The synthesis of 3-Decyl-5,5’-diphenyl-2-thioxo-4-imidazolidinone has been optimized using modern synthetic methods to ensure high yields and purity. The compound can be synthesized through a series of well-defined steps involving condensation reactions and functional group manipulations. The availability of high-quality synthetic methods has facilitated the production of sufficient quantities of 3-Decyl-5,5’ diphenyl 2 thioxo 4 imidazolidinone for both academic research and industrial applications.

In conclusion, 3-Decyl 5 5 diphenyl 2 thioxo 4 imidazolidinone (CAS No. 875014 22 5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation into its therapeutic potential and mechanisms of action. As research in this area continues to advance, it is likely that new insights will be gained into the role of imidazolidinones in treating various diseases.